![molecular formula C12H10N2S B189665 3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole CAS No. 25968-20-1](/img/structure/B189665.png)
3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole
Overview
Description
“3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole” is a chemical compound with the molecular formula C12H10N2S . It is also known as “3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid” with a molecular weight of 258.3 .
Synthesis Analysis
The synthesis of “3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole” involves several steps. The compound can be prepared from thiourea, acetone (or trifluoroacetone), and α-bromoacetophenone . In another study, a series of imidazo[2,1-b]thiazole-based chalcone derivatives were synthesized and tested for their anticancer activities .
Molecular Structure Analysis
The InChI code for “3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole” is 1S/C13H10N2O2S/c1-8-11(12(16)17)18-13-14-10(7-15(8)13)9-5-3-2-4-6-9/h2-7H,1H3,(H,16,17) .
Scientific Research Applications
3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole: A Comprehensive Analysis of Scientific Research Applications:
OLED and LED Applications
3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole has been used in the synthesis of phosphorescent iridium complexes, which have potential applications in OLED (Organic Light Emitting Diodes) and LED (Light Emitting Diodes) chips. These complexes can emit light and are valuable in developing more efficient and longer-lasting displays .
Anticancer Research
This compound has shown promise in anticancer research. It has been tested for antiproliferative effects against various cancer cell lines, including HT-29 (colon cancer), A-549 (lung cancer), MCF-7 (breast cancer), and 3T3-L1 (a cell line used in biological research). The compound exhibited dose-dependent effects, indicating its potential as a therapeutic agent .
Synthesis of Novel Ligands
It serves as a novel primary ligand in the synthesis of new compounds. Its derivatives have been synthesized from thiourea, acetone or trifluoroacetone, and α-bromoacetophenone, showcasing its versatility in chemical synthesis .
Cytotoxic Activity Against Human Cancer Cell Lines
Novel compounds bearing the imidazo[2,1-b]thiazole scaffold have been designed and synthesized based on this compound. These have been tested for their cytotoxicity against human cancer cell lines such as HepG2 (liver cancer) and MDA-MB-231 (breast cancer), suggesting its role in developing new anticancer drugs .
Biological Evaluation for Anticancer Activity
Derivatives of 3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole have been synthesized and evaluated biologically for their anticancer activity against human cancer cell lines like HEPG2 and MCF7 using assays like sulforhodamine B (SRB) assay .
Mechanism of Action
Target of Action
It has been found to exhibit significant anticancer activities , suggesting that it may interact with targets that are crucial for cancer cell survival and proliferation.
Mode of Action
It has been observed that certain derivatives of this compound can induce apoptosis in cancer cells . This suggests that the compound may interact with its targets in a way that disrupts normal cellular processes, leading to cell death .
Biochemical Pathways
Given its observed anticancer activity , it is likely that this compound affects pathways related to cell growth and survival.
Result of Action
It has been observed to exhibit significant anticancer activity, suggesting that it may induce cell death in cancer cells .
properties
IUPAC Name |
3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2S/c1-9-8-15-12-13-11(7-14(9)12)10-5-3-2-4-6-10/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCMZKFFVBKTHRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC2=NC(=CN12)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00319826 |
Source
|
| Record name | NSC351164 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00319826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-6-phenylimidazo[2,1-b][1,3]thiazole | |
CAS RN |
25968-20-1 |
Source
|
| Record name | NSC351164 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=351164 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC351164 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00319826 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
